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Compound of Interest

Compound Name: Diallyl adipate

Cat. No.: B166010 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of laboratory chemicals is paramount to ensuring a safe and compliant

work environment. Diallyl adipate, a monomer used in polymer synthesis, requires careful

management throughout its lifecycle, including its ultimate disposal. This guide provides

essential, step-by-step information for the proper disposal of diallyl adipate, ensuring the

safety of laboratory personnel and the protection of the environment.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards of

diallyl adipate. The compound is classified as harmful if swallowed.[1] Therefore, appropriate

personal protective equipment (PPE), including safety glasses with side shields or goggles,

chemical-resistant gloves, and a lab coat, should be worn at all times.[2] Work should be

conducted in a well-ventilated area, preferably within a fume hood, to minimize inhalation

exposure.[1]

In the event of a spill, the area should be evacuated of all non-essential personnel. The spilled

material should be absorbed using an inert material such as vermiculite, dry sand, or earth and

collected into a suitable, labeled container for disposal.[2] Importantly, spills should be

prevented from entering drains or water courses.[1][2]

Quantitative Safety Data
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For quick reference, the key quantitative safety data for diallyl adipate are summarized in the

table below.

Property Value Reference

Molecular Formula C₁₂H₁₈O₄ [3][4]

Molecular Weight 226.27 g/mol [1][3][4]

Boiling Point 149 °C @ 9 mmHg [1][5]

Density 1.02 g/cm³ [6]

Acute Oral Toxicity (LD50,

Mouse)
180 mg/kg [1][7]

Water Solubility Insoluble [1][5]

Step-by-Step Disposal Procedure
The proper disposal of diallyl adipate must adhere to local, state, and federal regulations. The

following procedure outlines a safe and compliant workflow for its disposal:

Waste Identification and Segregation:

All waste containing diallyl adipate must be classified as hazardous waste.

It should be collected in a dedicated, properly labeled waste container. Do not mix diallyl
adipate waste with other waste streams unless compatibility has been confirmed. It is

incompatible with strong oxidizing agents.[2]

Container Selection and Labeling:

Use a container that is chemically compatible with diallyl adipate. A high-density

polyethylene (HDPE) or glass container is generally suitable.

The container must be in good condition and have a tightly sealing lid.

Label the container clearly with the words "Hazardous Waste" and the full chemical name,

"Diallyl Adipate." The label should also indicate the primary hazard (e.g., "Toxic,"
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"Harmful if Swallowed").

Waste Accumulation:

Store the waste container in a designated satellite accumulation area within the laboratory.

Keep the container closed at all times, except when adding waste.

Ensure the storage area is secure and away from sources of ignition and incompatible

materials.

Arranging for Disposal:

Once the container is full or the project is complete, arrange for disposal through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[1]

Provide the EHS office or contractor with an accurate description of the waste, including its

composition and volume.

Record Keeping:

Maintain accurate records of the amount of diallyl adipate waste generated and its

disposal date. This documentation is crucial for regulatory compliance.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for making decisions regarding the

disposal of diallyl adipate.
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Preparation

Spill Response
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Diallyl Adipate Disposal Workflow

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

diallyl adipate, fostering a culture of safety and environmental responsibility within the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Disposal of Diallyl Adipate: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166010#diallyl-adipate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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